Cas no 618-51-9 (3-Iodobenzoic acid)

• Product Name: 3-Iodobenzoic acid
• CAS No: 618-51-9
• MF: C₇H₅IO₂
• MW: 248.017874479294
• MDL: MFCD00002496
• CID: 38998
• PubChem ID: 12060
• Update Time: 2025-06-12

3-Iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodobenzoic acid
• BENZOIC ACID, 3-IODO-
• M-IODOBENZIOC ACID
• M-IODOBENZOIC ACID
• RARECHEM AL BO 0687
• 3-iodo-benzoicaci
• Benzoic acid, m-iodo-
• m-Iodobenaoicacid
• 3-iodin-benzoic acid
• 3-lod-benzoic acid
• 3-Iodobenzoic
• 3-iodobenzonic acid
• m-Carboxyiodobenzene
• 3-Carboxyiodobenzene
• Benzoic acid,3-iodo
• Benzoic acid,m-iodo
• meta-carboxy iodo-benzene
• meta-iodobenzoic acid
• m-iodo-benzoic acid
• 3-Iodo-benzoic acid
• KVBWBCRPWVKFQT-UHFFFAOYSA-N
• 3-Iodobenzoicacid
• 3-Iodo benzoic acid
• PubChem3925
• NCIOpen2_003856
• KSC353G3T
• PARAGOS 510002
• Benzoic acid, m-iodo- (8CI)
• C
• W-105089
• 3-Iodobenzoic acid, 98%
• CHEMBL67526
• STR07725
• DTXSID6060682
• AE-562/43403710
• NSC74693
• AM20040868
• NS00034816
• NSC-74693
• 618-51-9
• CHEBI:166852
• AB01333667-02
• HMS1783G17
• EN300-17391
• 3-Iodobenzoic acid, purum, >=98.0% (HPLC)
• Z56924537
• InChI=1/C7H5IO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10
• NSC 74693
• Q4ZCP9G95X
• CS-W009273
• AKOS000119736
• SCHEMBL40282
• SY001406
• FT-0615895
• BENZOIC ACID, 3-(IODOCARBONYL)-
• NCGC00341575-01
• SB66453
• AC-22932
• PS-7510
• EINECS 210-555-2
• Q18472702
• MFCD00002496
• UNII-Q4ZCP9G95X
• I0052
• F2191-0117
• 3-Iodobenzoic acid,98%
• STK286092
• 3-Iodobenzenecarboxylic Acid; NSC 176131; NSC 74693; m-Carboxyiodobenzene; m-Iodobenzoic Acid;
• HY-Y0931
• DB-014298

• MDL： MFCD00002496
• Inchi： 1S/C7H5IO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： KVBWBCRPWVKFQT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)O)=C1
• BRN： 971088

Computed Properties

• Exact Mass: 247.93300
• Monoisotopic Mass: 247.933422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White to light yellow needle like crystals. 2. standard declared heat (enthalpy) of crystal phase (kJ · mol-1)
• Density: 2.2170 (estimate)
• Melting Point: 185-187 °C (lit.)
• Boiling Point: 337.2℃ at 760 mmHg
• Flash Point: 157.7℃
• Water Partition Coefficient: Soluble in Chloroform and Methanol. Insoluble in water.
• PSA: 37.30000
• LogP: 1.98940
• Sensitiveness: Light Sensitive
• pka: 3.8(at 25℃)

3-Iodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, LIGHT SENSITIVE
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Iodobenzoic acid

Comprehensive Guide to 3-Iodobenzoic Acid (CAS No. 618-51-9): Properties, Applications, and Industry Insights

3-Iodobenzoic acid (CAS No. 618-51-9) is a halogenated aromatic carboxylic acid widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its molecular formula C₇H₅IO₂, features an iodine atom at the meta position of the benzene ring, which significantly influences its reactivity and applications. With the growing demand for iodo-organic compounds in cross-coupling reactions and drug development, 3-iodobenzoic acid has garnered attention for its versatility and efficiency in modern chemistry.

The physical and chemical properties of 3-Iodobenzoic acid make it a valuable intermediate. It typically appears as a white to off-white crystalline powder with a melting point ranging between 180–185°C. Its solubility profile—slightly soluble in water but highly soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO)—enhances its utility in laboratory settings. Researchers often leverage its iodine substituent for palladium-catalyzed reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing complex molecular architectures.

In the pharmaceutical industry, 3-Iodobenzoic acid serves as a precursor for active pharmaceutical ingredients (APIs) and diagnostic agents. Its role in radiolabeling is particularly noteworthy, as iodine isotopes (e.g., ¹²⁵I) are employed in imaging and therapeutic applications. Recent studies highlight its potential in developing targeted cancer therapies, aligning with the surge in interest around precision medicine and theranostics—a trending topic in biomedical research.

Beyond pharmaceuticals, 3-Iodobenzoic acid finds applications in material science, particularly in synthesizing liquid crystals and conductive polymers. Its incorporation into organic electronic materials has been explored for next-generation displays and solar cells, resonating with the global push toward sustainable technologies. This aligns with frequent searches on "green chemistry alternatives" and "eco-friendly synthesis methods," reflecting industry shifts.

From a safety and handling perspective, 3-Iodobenzoic acid requires standard laboratory precautions. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during use. Its stability under ambient conditions makes it a practical choice for industrial-scale applications, addressing common queries about "scaling up organic reactions" and "batch processing optimization."

In summary, 3-Iodobenzoic acid (CAS No. 618-51-9) stands as a multifaceted compound bridging academia and industry. Its relevance in drug discovery, advanced materials, and catalytic processes ensures its continued prominence. As researchers explore novel applications—such as its role in metal-organic frameworks (MOFs) or bioconjugation techniques—this compound remains at the forefront of innovation, answering the call for high-performance chemical building blocks in a rapidly evolving scientific landscape.